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Cat. No.: B15604934 Get Quote

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
Introduction

Salmon Calcitonin (8-32), a truncated analog of salmon calcitonin (sCT), is a potent and

selective antagonist of the amylin receptor.[1][2][3] It is an invaluable tool in preclinical research

for investigating the physiological roles of amylin, particularly in metabolic diseases,

neuroscience, and oncology. This document provides detailed protocols for the in vivo

administration of Salmon Calcitonin (8-32) in rodent models, including vehicle preparation,

administration routes, and recommended dosages based on published literature.

Data Presentation

The following tables summarize quantitative data for the in vivo administration of salmon

calcitonin (sCT) and its antagonist, salmon calcitonin (8-32), in rodent models.

Table 1: In Vivo Administration Data for Salmon Calcitonin (sCT) in Rodents
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Species
Route of
Administration

Dosage Vehicle Reference

Mouse
Subcutaneous

(s.c.)

50 IU/kg (approx.

12.5 µg/kg)

0.9% Sterile

Saline
[4]

Mouse
Subcutaneous

(s.c.)

1.5 - 18

pmol/g/day

Phosphate-

Buffered Saline

(PBS)

[5]

Rat
Subcutaneous

(s.c.)
2 U/kg/day Not Specified [6]

Rat
Subcutaneous

(s.c.)

100 USP

Units/day
Not Specified [7]

Rat Intravenous (i.v.)

100 µg/mL

solution (0.2 mL

volume)

Not Specified [1]

Rat
Intraperitoneal

(i.p.)

3 - 48 pmol/h

(infusion)
Not Specified [8]

Table 2: In Vivo Administration Data for Salmon Calcitonin (8-32) and Analogs in Rodents

Species Compound
Route of
Administrat
ion

Dosage Vehicle Reference

Rat

Salmon

Calcitonin (8-

32)

Intrathecal

(i.t.)

1.00 and 2.50

nmoles
Sterile Saline [9]

Rat AC187

Intraperitonea

l (i.p.)

infusion

10 µg/kg/h Not Specified [10]

Rat AC187
Intrathecal

(i.t.)

1.00 and 2.50

nmoles
Sterile Saline [9]
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Experimental Protocols
Protocol 1: Preparation of Salmon Calcitonin (8-32) for In Vivo Administration

This protocol describes the preparation of a sterile solution of Salmon Calcitonin (8-32) for

parenteral administration in rodents.

Materials:

Salmon Calcitonin (8-32) peptide (lyophilized powder)

Sterile, pyrogen-free 0.9% Sodium Chloride (saline) solution

Sterile, pyrogen-free water for injection

0.22 µm sterile syringe filter

Sterile vials

Vortex mixer

Procedure:

Reconstitution of Lyophilized Peptide:

Allow the vial of lyophilized Salmon Calcitonin (8-32) to equilibrate to room temperature

before opening to prevent condensation.

Reconstitute the peptide in sterile water to create a stock solution. For example, if the

product is soluble in water at 100 mg/mL, this can serve as a high-concentration stock.[1]

Gently vortex the vial to ensure the peptide is fully dissolved. Avoid vigorous shaking to

prevent peptide degradation.

Preparation of Working Solution:

Dilute the stock solution to the desired final concentration using sterile 0.9% saline. The

final concentration will depend on the target dose and the injection volume.
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For example, to achieve a dose of 1 mg/kg in a 25 g mouse with an injection volume of

100 µL, the final concentration of the working solution would be 0.25 mg/mL.

Sterile Filtration:

Draw the final working solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Filter the solution into a sterile vial. This step is crucial to remove any potential microbial

contamination.[1]

Storage:

Store the sterile working solution at 2-8°C for short-term use (up to 24 hours). For longer-

term storage, it is recommended to prepare fresh solutions. Stock solutions can be stored

at -20°C or -80°C.[1] Always refer to the manufacturer's instructions for specific storage

and stability information.

Protocol 2: Administration of Salmon Calcitonin (8-32) to Rodents

This protocol outlines the procedures for subcutaneous and intravenous administration of the

prepared Salmon Calcitonin (8-32) solution.

2.1. Subcutaneous (s.c.) Administration

Procedure:

Animal Restraint: Gently restrain the mouse or rat. For mice, this can be achieved by

grasping the loose skin at the scruff of the neck. For rats, a two-handed grip or a restraint

device may be necessary.

Injection Site: The preferred site for subcutaneous injection is the loose skin over the back,

between the shoulder blades.

Injection:

Lift a fold of skin to create a small tent.
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Insert a 25-27 gauge needle, attached to the syringe containing the Salmon Calcitonin (8-

32) solution, at the base of the skin tent.

Aspirate briefly to ensure the needle is not in a blood vessel.

Slowly inject the solution.

Withdraw the needle and gently apply pressure to the injection site if necessary.

2.2. Intravenous (i.v.) Administration (Tail Vein)

Procedure:

Animal Restraint and Warming: Place the rodent in a restraint device that allows access to

the tail. Warming the tail with a heat lamp or warm water can help to dilate the lateral tail

veins, making them more visible and accessible.

Vein Identification: Identify one of the lateral tail veins.

Injection:

Using a 27-30 gauge needle, carefully insert the needle into the vein, parallel to the

direction of the tail.

Successful entry into the vein is often indicated by a small flash of blood in the hub of the

needle.

Slowly inject the Salmon Calcitonin (8-32) solution. If resistance is met or a bleb forms

under the skin, the needle is not in the vein and should be repositioned.

Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.
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Caption: Calcitonin receptor signaling pathway and the antagonistic action of sCT (8-32).
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Caption: General experimental workflow for in vivo administration of sCT (8-32) in rodents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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